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Compound of Interest

Compound Name: D-[1,2-13C2]xylose

CAS No.: 201741-00-6

Cat. No.: B584070

Get Quote

Executive Safety Summary & Risk Profile
Substance Classification: D-[1,2-13C2]Xylose is a stable isotope-labeled carbohydrate. It is

non-radioactive and generally classified as non-hazardous under GHS standards (OSHA HCS

2012). However, as a high-value reagent used in metabolic flux analysis and NMR

spectroscopy, handling protocols must prioritize sample integrity alongside standard chemical

hygiene.

The Dual-Risk Framework
Effective handling requires addressing two distinct categories of risk. Most safety guides ignore

the second, leading to experimental failure.
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Risk Category Primary Concern Mitigation Strategy

Personnel Safety
Inhalation of fine dust; minor

eye irritation.

Standard PPE (Nitrile gloves,

safety glasses).

Experimental Integrity

Isotopic dilution (contamination

with natural 12C);

Hydrolysis/Degradation from

moisture.

"Clean-hand" protocols,

desiccation, dedicated

spatulas.

Personal Protective Equipment (PPE) Matrix
While the toxicological threat is low, the requirement for purity dictates the PPE choice. Human

skin is a source of natural abundance carbon (oils, skin cells) and moisture, both of which

compromise the reagent.

Recommended PPE Configuration
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Component Specification Rationale (Causality)

Hand Protection Nitrile Gloves (4 mil minimum)

Latex proteins can introduce

carbon contamination. Nitrile

provides an inert barrier

against skin oils and moisture

transfer.

Eye Protection
Safety Glasses with Side

Shields

Prevents ocular contact with

fine powder. While xylose is

non-toxic, particulates can

cause mechanical irritation.

Respiratory
N95 Mask (Optional but

Recommended)

Prevents inhalation of fine

powder during weighing.

Crucially, it prevents exhalation

moisture from hydrating the

hygroscopic powder.

Body Protection Standard Cotton Lab Coat

Prevents static buildup

common with synthetic fabrics,

which can cause the dry

powder to scatter during

weighing.

Operational Protocol: The "Clean Chain" Workflow
Objective: Transfer D-[1,2-13C2]xylose from stock to solution with 0% isotopic contamination

and <1% mass loss.

Phase A: Preparation and Environment
Static Control: Use an antistatic gun or ionizing blower if the humidity is <30%. Charged

xylose powder will "jump" from the spatula, leading to mass errors.

Workspace: Clean the balance area with 70% ethanol to remove residual carbon sources

(dust, previous reagents). Allow to dry completely.
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Phase B: Weighing and Solubilization
Note: This protocol assumes the use of an analytical balance with 0.1 mg readability.

Equilibration: Remove the reagent container from the refrigerator/freezer. Do not open until it

reaches room temperature (approx. 30 mins).

Reasoning: Opening a cold bottle introduces condensation, which degrades the sugar and

alters the weighing mass.

Aliquot Transfer: Use a dedicated, stainless steel or antistatic plastic spatula. Do not use

wood or paper weighing boats (potential carbon leaching).

Immediate Resealing: Purge the headspace with dry nitrogen or argon (if available) before

recapping to displace moisture. Parafilm the cap immediately.

Workflow Visualization
The following diagram illustrates the critical decision points to prevent contamination during the

handling process.
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Figure 1: Decision logic for handling hygroscopic stable isotopes to prevent moisture-induced

degradation.

Storage and Stability Management
Proper storage is the primary defense against chemical degradation. D-[1,2-13C2]xylose is

chemically stable but physically vulnerable.

Temperature: Store at 2–8°C (Refrigerated) or -20°C for long-term (>6 months). Tightly

sealed.
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Hygroscopicity: Xylose is hygroscopic. If the powder clumps, it has absorbed water. This

does not change the isotopic enrichment but will affect the molar mass calculations (you will

weigh water instead of sugar).

Correction: If clumping occurs, dry the material in a vacuum desiccator over P₂O₅

overnight before critical weighing.

Disposal and Decontamination
Although D-xylose is biodegradable and non-toxic, laboratory compliance requires treating it as

chemical waste.

Primary Disposal: Dissolve excess solid in water and dispose of in the Non-Hazardous

Organic Aqueous waste stream.

Container Disposal: Triple rinse the empty vial with water. Deface the label (remove "13C"

markings to prevent confusion) and dispose of the glass vial in the glass recycling or sharps

container.

Spill Management:

Sweep up dry spills carefully to avoid dust generation.

Wipe the area with a wet paper towel. No special neutralization is required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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